Cas no 80817-39-6 (3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester)

3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester structure
80817-39-6 structure
Product name:3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
CAS No:80817-39-6
MF:C23H26N6O8PCl
MW:580.91474
CID:1803951
PubChem ID:136056752

3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
    • DTXSID501125234
    • ZHRGOEVVRFNSOM-LABUEVLPSA-N
    • 80817-39-6
    • 3a(2)-Guanylic acid, 2a(2)-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
    • EINECS 279-567-3
    • Inchi: InChI=1S/C23H26ClN6O8P/c1-13(2)21(32)28-23-27-20-19(22(33)29-23)26-12-30(20)18-10-16(17(11-31)36-18)38-39(34,35-9-5-8-25)37-15-7-4-3-6-14(15)24/h3-4,6-7,12-13,16-18,31H,5,9-11H2,1-2H3,(H2,27,28,29,32,33)/t16-,17+,18+,39?/m0/s1
    • InChI Key: ZHRGOEVVRFNSOM-LABUEVLPSA-N
    • SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3CC(C(O3)CO)OP(=O)(OCCC#N)OC4=CC=CC=C4Cl

Computed Properties

  • Exact Mass: 580.1238265g/mol
  • Monoisotopic Mass: 580.1238265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 11
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 186Ų

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